![molecular formula C10H16O5 B114209 1,4,7-Trioxacyclotridecane-8,13-dione CAS No. 6607-34-7](/img/structure/B114209.png)
1,4,7-Trioxacyclotridecane-8,13-dione
Overview
Description
1,4,7-Trioxacyclotridecane-8,13-dione, more commonly known as TCTD, is a cyclic dione compound used in various scientific research applications. It is an important chemical building block used in the synthesis of other compounds, and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Application in Polymer Analysis
1,4,7‐Trioxacyclotridecane‐8,13‐dione has been investigated for its presence in polyester polymers used in the production of elastic polyurethane foams, commonly used in the automotive industry. This compound contributes to the phenomenon of fogging up of internal car windows. A method involving extraction and HPLC analysis with a refractive index detector was developed to determine its residue in polyester. This method is characterized by high precision, allowing the determination of 0.025% of the compound residue in the polymer (Szymański, 2006).
Role in Food Packaging Safety
The compound has been identified as a non-intentionally added substance in food packaging materials, specifically in polyurethane adhesives used in multilayer food packaging. Its presence and migration are significant in terms of food safety, posing an analytical challenge (Carrizo et al., 2015).
Synthesis and Reactivity Studies
A formal synthesis of 1,4,7-trioxacyclotridecane-8-13-dione from diethylene glycol and adipic acid has been conducted. Its reactivity towards anionic and enzymatic reagents was studied, revealing stability in polyester formulations and susceptibility to the lipase Candida antarctica. This compound's higher presence in polyesters than expected was explored through modelling studies and thermodynamic considerations (Binns & Taylor, 1995).
Radiotherapeutic Applications
In nuclear medicine, macrocyclic chelators like 1,4,7-Trioxacyclotridecane-8,13-dione are used to attach Cu(II) to antibodies and peptides due to their high in vitro stability. Studies involving radiolabeling with various tetraazamacrocyclic ligands, including this compound, show potential for diagnostic or radiotherapeutic applications (Cutler et al., 2000).
In Chromatography
The macrocyclic dioxopolyamine compound has been utilized as stationary phases in open-tubular capillary electrochromatography (OTCEC). This application enhances the surface area and changes the direction of electroosmotic flow on the capillaries, impacting analytical chemistry (Guan et al., 2000).
Safety and Hazards
1,4,7-Trioxacyclotridecane-8,13-dione is classified as an eye irritant and may cause damage to organs through prolonged or repeated exposure . Safety precautions include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and not breathing dust, fume, gas, mist, vapors, or spray .
Biochemical Analysis
Biochemical Properties
It is known to be a reactive compound that can form esters with fatty acids This suggests that it may interact with enzymes, proteins, and other biomolecules involved in ester formation
Molecular Mechanism
It is known to react with fatty acids to form esters , which suggests that it may bind to and inhibit or activate enzymes involved in fatty acid metabolism It may also influence gene expression related to fatty acid metabolism
properties
IUPAC Name |
1,4,7-trioxacyclotridecane-8,13-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O5/c11-9-3-1-2-4-10(12)15-8-6-13-5-7-14-9/h1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMDHMYFSRFZGIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)OCCOCCOC(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10216271 | |
Record name | 2,3,7,8-Tetrahydro-2,5,8-benzotrioxacycloundecine-1,9-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10216271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6607-34-7 | |
Record name | 1,4,7-Trioxacyclotridecane-8,13-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6607-34-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,4,7-Trioxacyclotridecane-8,13-dione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006607347 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3,7,8-Tetrahydro-2,5,8-benzotrioxacycloundecine-1,9-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10216271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,4,7-trioxacyclotridecane-8,13-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.868 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,4,7-TRIOXACYCLOTRIDECANE-8,13-DIONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8BL3GT4D63 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is 1,4,7-Trioxacyclotridecane-8,13-dione and why is it relevant in food packaging?
A1: this compound is a cyclic compound that can form as a by-product during the production of polyurethane adhesives. These adhesives are commonly used in multilayer food packaging materials. The presence of this compound raises concerns because it can migrate from the packaging into food, becoming a non-intentionally added substance (NIAS). [, ] The migration of NIAS into food is a significant concern for food safety. []
Q2: What analytical methods are used to identify and quantify this compound in food packaging?
A2: Several analytical techniques are employed to detect and measure this compound. One method involves extracting the compound from the polyester polymer used in polyurethane production followed by analysis using High-Performance Liquid Chromatography (HPLC) with a refractive index detector. [] This method is particularly useful for determining the residue levels of the compound in the polyester material. Other research focuses on developing comprehensive analytical tools to identify various NIAS, including this compound, originating from polyurethane adhesives used in multilayer packaging. [] These tools likely involve a combination of extraction techniques and sophisticated analytical instrumentation to identify and quantify these substances.
Q3: How does the presence of this compound in packaging compare to other barrier materials like EVOH?
A3: Research suggests that the presence of this compound can impact the barrier properties of food packaging. Specifically, studies have investigated its influence in comparison to EVOH (ethylene vinyl alcohol), a common barrier material used in food packaging. [] While the specifics of this comparison require further investigation, understanding the relative barrier properties of these materials is crucial for ensuring food quality and safety.
Q4: What are the broader implications of this compound research for food safety?
A4: Research on this compound highlights the importance of identifying and understanding NIAS in food packaging. [, ] This knowledge is crucial for developing safer and more sustainable packaging solutions that minimize the migration of potentially harmful substances into food. Future research should focus on:
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